Cas no 1806804-22-7 (Ethyl 4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate)

• Product Name: Ethyl 4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate
• CAS No: 1806804-22-7
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• CID: 4849901
• Update Time: 2025-10-30

Ethyl 4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate

• Inchi： 1S/C11H12BrF2NO2/c1-2-17-10(16)5-8-3-7(6-12)4-9(15-8)11(13)14/h3-4,11H,2,5-6H2,1H3
• InChI Key： MWOWXJRLJPLELU-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(F)F)N=C(C=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 254
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate

Ethyl 4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate (CAS No. 1806804-22-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate, identified by its CAS number 1806804-22-7, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This pyridine derivative features a unique structural motif that makes it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of both a bromomethyl group and a difluoromethyl substituent endows the compound with distinct reactivity patterns, enabling its application in multiple synthetic pathways. Its molecular structure not only facilitates the introduction of functional groups but also enhances the metabolic stability and pharmacokinetic properties of the final drug candidates.

The compound's significance is further underscored by its role in the development of novel therapeutic agents. Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in drug design due to their ability to modulate pharmacological properties such as solubility, bioavailability, and binding affinity. Ethyl 4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate serves as a crucial building block for constructing such fluorinated heterocycles, which are prevalent in modern pharmaceuticals targeting neurological disorders, inflammatory diseases, and oncological conditions.

In particular, the bromomethyl functionality allows for facile introduction of nucleophilic groups, enabling the formation of carbon-carbon bonds through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, which are often required for achieving high selectivity and potency in drug candidates. Concurrently, the difluoromethyl group is known to improve metabolic stability by resisting oxidative degradation and enhancing binding interactions with biological targets. This dual functionality makes Ethyl 4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate an indispensable tool for medicinal chemists seeking to develop next-generation therapeutics.

The compound's utility extends beyond academic research; it has found practical applications in industrial-scale synthesis. Pharmaceutical companies have leveraged its reactivity to streamline synthetic routes for key intermediates used in large-volume drug production. The efficiency and scalability of these processes are critical for meeting global healthcare demands while maintaining cost-effectiveness. By incorporating Ethyl 4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate into their synthetic strategies, manufacturers can achieve higher yields and purities, thereby ensuring the consistent quality of final pharmaceutical products.

The growing interest in fluorinated compounds has also spurred innovation in synthetic methodologies tailored to Ethyl 4-(bromomethyl)-2-(difluoromethyl)pyridine-6-acetate. Researchers have developed novel catalytic systems that enhance the efficiency of transformations involving this intermediate. For instance, recent studies have demonstrated that palladium-catalyzed reactions can be optimized to minimize side products and maximize desired outcomes when utilizing this compound as a precursor. Such advancements not only improve laboratory-scale preparations but also hold promise for future industrial applications.

bromomethyl)-2-()pyridine-6-acetate. Molecular modeling studies have provided insights into how different substituents influence its electronic properties and interaction with biological targets. These insights have been instrumental in guiding experimental design and optimizing synthetic pathways for drug development. By integrating computational tools with traditional wet chemistry approaches, researchers can accelerate the discovery process significantly.

)-2-()pyridine-6-acetate as novel therapeutic agents emerge. Its structural features make it particularly suitable for designing molecules that interact with complex biological pathways involved in diseases such as cancer, neurodegeneration, and autoimmune disorders. By leveraging its unique reactivity profile, scientists aim to develop drugs with improved efficacy and reduced side effects compared to existing treatments.

)-2-()pyridine-6-acetate (CAS No. 1806804-22-7) represents a cornerstone in modern pharmaceutical synthesis. Its dual functionality provides unparalleled flexibility for constructing diverse bioactive molecules while enhancing metabolic stability through fluorination. As research progresses and new synthetic techniques are developed further solidify its position as an essential tool for drug discovery efforts worldwide.